Cas no 1260903-11-4 (3-Bromo-4-nitrobenzyl chloride)

• Product Name: 3-Bromo-4-nitrobenzyl chloride
• CAS No: 1260903-11-4
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• CID: 4791897
• Update Time: 2023-08-17

3-Bromo-4-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-nitrobenzyl chloride
• ClCC1=CC=C(C(=C1)Br)[N+](=O)[O-]

• Inchi： 1S/C7H5BrClNO2/c8-6-3-5(4-9)1-2-7(6)10(11)12/h1-3H,4H2
• InChI Key： OUAFUDNGGZDCPP-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCl)C=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8